![molecular formula C20H27N3O5 B2835247 Tert-butyl 7-[3-(prop-2-enoylamino)propanoylamino]-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate CAS No. 2361685-31-4](/img/structure/B2835247.png)
Tert-butyl 7-[3-(prop-2-enoylamino)propanoylamino]-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate
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Overview
Description
Tert-butyl compounds are organic compounds containing a tert-butyl functional group. This group consists of a central carbon atom bonded to three methyl groups and one other carbon group . The structure of the specific compound you’re asking about would have additional functional groups attached, but without more information, it’s difficult to provide a detailed description .
Synthesis Analysis
The synthesis of tert-butyl compounds can vary widely depending on the specific compound. For example, tert-butyl alcohol, a simple tert-butyl compound, is commercially produced from isobutane as a co-product of propylene oxide production . More complex tert-butyl compounds may require multi-step synthesis processes involving various chemical reactions .Molecular Structure Analysis
The molecular structure of a tert-butyl compound will depend on the specific compound. The tert-butyl group itself consists of a central carbon atom bonded to three methyl groups (forming a “tertiary” carbon) and one other carbon group . Additional functional groups will alter the overall molecular structure .Chemical Reactions Analysis
Tert-butyl compounds can participate in a variety of chemical reactions. The specific reactions will depend on the other functional groups present in the molecule. For example, if a tert-butyl compound also contains an alcohol group, it could participate in reactions typical of alcohols, such as dehydration or oxidation .Physical And Chemical Properties Analysis
The physical and chemical properties of a tert-butyl compound will depend on the specific compound. Tert-butyl alcohol, for example, is a colorless solid that is miscible with water, ethanol, and diethyl ether .Mechanism of Action
Safety and Hazards
The safety and hazards associated with a tert-butyl compound will depend on the specific compound. Material Safety Data Sheets (MSDS) are a good source of this information. They contain details about the potential hazards of a compound, including physical, environmental, and health hazards, as well as advice on handling, storage, and disposal .
Future Directions
properties
IUPAC Name |
tert-butyl 7-[3-(prop-2-enoylamino)propanoylamino]-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O5/c1-5-17(24)21-9-8-18(25)22-15-6-7-16-14(12-15)13-23(10-11-27-16)19(26)28-20(2,3)4/h5-7,12H,1,8-11,13H2,2-4H3,(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXABIBORIFWXSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCOC2=C(C1)C=C(C=C2)NC(=O)CCNC(=O)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 7-[3-(prop-2-enoylamino)propanoylamino]-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate |
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